2-(1-(6-Methylpyridin-2-yl)azetidin-3-yl)ethanol

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2-[1-(6-methylpyridin-2-yl)azetidin-3-yl]ethanol
• InChI: InChI=1S/C11H16N2O/c1-9-3-2-4-11(12-9)13-7-10(8-13)5-6-14/h2-4,10,14H,5-8H2,1H3
• InChI Key: NACHQEVDODIXLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2CC(C2)CCO

Description

2-(1-(6-Methylpyridin-2-yl)azetidin-3-yl)ethanol is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Azetidin-3-yl)ethanol (4.91 mmol, 0.497 g), 2-fluoro-6-methylpyridine (9.83 mmol, 1.014 ml, 1.092 g), and triethylamine (14.74 mmol, 2.072 ml, 1.492 g) were dissolved in MeOH (2 ml). The solution was then heated (microwave) to 150° C. for 1 hour. Solvent was removed under reduced pressure. The resulting oil was redissolved in DCM and washed once with water. Solution was dried (Na2SO4), and solvent removed under reduced pressure to give a crude product. This was then purified by flash chromatography (10 g silica column, DCM to 2% MeOH in DCM gradient). Appropriate fractions were combined and solvent removed under reduced pressure to give final product. 1H NMR (CDCl3) δ: 7.32 (t, 1H), 6.43 (d, 1H), 6.08 (d, 1H), 4.13 (t, 2H), 3.69 (m, 4H), 2.84 (m, 1H), 2.39 (s, 3H), 1.92 (q, 2H).